Ethyl 3-(6-methoxy-3-nitropyridin-2-yl)-2-oxopropanoate

• Molecular Formula: C11H12N2O6
• Molecular Weight: 268.22 g/mol
• IUPAC Name: ethyl 3-(6-methoxy-3-nitropyridin-2-yl)-2-oxopropanoate
• InChI: InChI=1S/C11H12N2O6/c1-3-19-11(15)9(14)6-7-8(13(16)17)4-5-10(12-7)18-2/h4-5H,3,6H2,1-2H3
• InChI Key: ABZYRRKHJXRBDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=O)CC1=C(C=CC(=N1)OC)[N+](=O)[O-]

Description

Ethyl 3-(6-methoxy-3-nitropyridin-2-yl)-2-oxopropanoate is a useful research compound. Its molecular formula is C11H12N2O6 and its molecular weight is 268.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred suspension of potassium ethoxide (0.55 g, 6.55 mmol) in diethyl ether (20 mL, anhydrous) and ethanol (4 mL) was added diethyl oxalate (894 μL, 6.55 mmol) and the reaction mixture was stirred for 30 min prior to the addition of 6-methoxy-2-methyl-3-nitropyridine (Preparation 33, 1.0 g, 5.95 mmol) in diethyl ether (8 mL). The resulting red suspension was stirred at rt, under argon, for 20 h. The mixture was filtered, the solid washed thoroughly with diethyl ether then dried. The red solid was then taken up in hot water and the solution cooled to 0° C. The precipitate was filtered, washed with cold water, and dried to give the title compound as a beige solid. δH (CDCl3): 1.40 (3H, t), 4.07 (3H, s), 4.39 (2H, q), 6.74 (1H, d), 7.57 (1H, s), 8.40 (1H, d), 13.82 (1H, s).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A roundbottom flask was charged with ethanol (540 ml) and (7.2 L). To this was added potassium (81.6 g, 2.09 mol) and mixture was stirred until all the potassium dissolved. Diethyl oxalate (306 g, 2.10 mol) was then added. The mixture was stirred for 5 minutes and then 6-methoxy-2-methyl-3-nitropyridine (320.0 g, 1.87 mol) was added. The resulting solution was stirred at room temperature for 36 hours. The slurry was filtered and the collected solids were washed thoroughly with ether and dried under reduced pressure. The solid was then suspended in 30 ml of water acetic acid was added until the pH=4. The solids that formed were collected by filtration to afford the title compound.